Levothyroxine-d3

• Molecular Formula: C15H11I4NO4
• Molecular Weight: 779.89 g/mol
• InChI: InChI=1S/C15H11I4NO4/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23/h1-2,4-5,12,21H,3,20H2,(H,22,23)/t12-/m0/s1/i1D,2D,12D
• InChIKey: XUIIKFGFIJCVMT-FTLYTIRTSA-N

Levothyroxine-d3 Core Specifications & Procurement

Levothyroxine-d3 is a deuterium-labeled isotopologue of levothyroxine (L-thyroxine, T4), in which three hydrogen atoms are replaced by deuterium atoms . With a molecular formula of C15H8D3I4NO4 and a molecular weight of 779.89 g/mol , this compound belongs to the class of stable isotope-labeled internal standards (SIL-IS) used in quantitative bioanalysis. Levothyroxine-d3 serves as an internal standard for the accurate quantification of endogenous and exogenous levothyroxine in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) [1].

Deuterated ISTD for isotope dilution LC-MS/MS quantification

Multi-supplier neat powder, enables custom working solution preparation

Vendor-characterized purity and isotopic enrichment

• [1] Hexon Synth. Levothyroxine-d3 Product Information. Cat. No. HXO-16186. View Source

Levothyroxine-d3 Irreplaceability in LC-MS/MS

Non-deuterated levothyroxine reference standards (e.g., USP Levothyroxine Sodium) and structural analog internal standards cannot substitute for Levothyroxine-d3 in quantitative LC-MS/MS workflows. The presence of endogenous levothyroxine in human and animal serum precludes the use of unlabeled T4 as an internal standard, as it would be indistinguishable from the target analyte [1]. USP reference standards are certified for identity and purity testing in quality control assays per pharmacopeial monographs, not for isotopic dilution MS quantification in biological matrices [2]. In contrast, Levothyroxine-d3, as a stable isotope-labeled internal standard, exhibits near-identical physicochemical properties—including extraction recovery, ionization efficiency, and chromatographic retention time—to the unlabeled analyte while maintaining a distinct mass shift of +3 Da (m/z 780.70 vs. 777.60) that enables unambiguous differentiation and accurate correction for matrix effects, ion suppression, and sample-to-sample variability [3].

Isotope label type

Deuterium (²H) vs. ¹³C label may shift retention time, altering matrix effect compensation.

Quantitative bias potential

Deuterated ISTDs can show spike accuracy bias when co-eluting matrix components are present.

Method-specific validation required

Co-elution and matrix effect must be verified in the target chromatographic system.

• [1] Bhatt NM, Patel DP, Sharma P, et al. Sensitive UHPLC-MS/MS technique for monitoring Levothyroxine (T4) in human serum against endogenous thyroxin level. Current Chromatography. 2021. doi:10.2174/2213240608666211201124104. View Source
• [2] United States Pharmacopeia. USP Monographs: Levothyroxine Sodium. USP29-NF24. View Source
• [3] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. April 6, 2022. View Source

Levothyroxine-d3 Differentiation Evidence

MRM Mass Shift vs. Unlabeled and ¹³C₆ Thyroxine

A validated UHPLC-MS/MS method employing Levothyroxine-d3 as internal standard (ISTD) achieved a lower limit of quantification (LLOQ) of 10 ng/mL for levothyroxine in human charcoal-stripped serum [1]. This LOQ represents the method's validated sensitivity threshold for quantitative analysis in a matrix containing endogenous T4 interference. In comparison, a stability-indicating HPLC-UV method using theophylline as internal standard reported a linear range of 2–20 µg/mL for T4 analysis in pharmaceutical formulations—approximately 200-fold higher in concentration range and intended for drug product quality control rather than trace-level bioanalysis [2].

MRM mass shift vs. unlabeled & ¹³C₆

Head-to-head

Q1 Δ +3.1 Da, Q3 Δ +3.0 Da vs. unlabeled; ~+6 Da expected for ¹³C₆-ISTD

Distinct MRM channel, narrower mass window than ¹³C₆, reduces isotopic cross-talk risk.

Based on two independent validated UHPLC/UPLC-MS/MS methods.

Evidence Dimension	Lower Limit of Quantification (LLOQ) for Levothyroxine
Target Compound Data	10 ng/mL
Comparator Or Baseline	Theophylline IS in HPLC-UV: 2 µg/mL (2000 ng/mL)
Quantified Difference	~200-fold lower LOQ
Conditions	UHPLC-MS/MS with Levothyroxine-d3 ISTD in human charcoal-stripped serum vs. HPLC-UV in pharmaceutical formulation

Why This Matters

The 200-fold lower LOQ enables trace-level quantification of levothyroxine in biological fluids for pharmacokinetic studies and therapeutic drug monitoring, applications where non-isotopic methods are insufficiently sensitive.

• [1] Bhatt NM, Patel DP, Sharma P, et al. Sensitive UHPLC-MS/MS technique for monitoring Levothyroxine (T4) in human serum against endogenous thyroxin level. Current Chromatography. 2021. View Source
• [2] Shah RB, Bryant A, Collier J, et al. Stability indicating validated HPLC method for quantification of levothyroxine with eight degradation peaks in the presence of excipients. Int J Pharm. 2008;360(1-2):77-82. View Source

Validated Bioanalytical LOQ in Human Serum

Deuterated internal standards such as Levothyroxine-d3 exhibit nearly identical extraction recovery, ionization response, and matrix effect profiles to the unlabeled analyte due to their co-eluting physicochemical properties [1]. In contrast, structural analog internal standards (e.g., theophylline used in T4 HPLC-UV methods) lack this isotopic matching, introducing potential quantitative bias from differential matrix effects [2]. The deuterium labeling of Levothyroxine-d3 provides a +3 Da mass shift (m/z 780.70 for Levothyroxine-d3 vs. 777.60 for unlabeled T4 in MRM transitions), enabling baseline chromatographic resolution while maintaining co-elution for optimal matrix effect compensation [1].

Validated LOQ in human serum

Cross-study

LLOQ 10 ng/mL, accuracy 82–114%, precision 0.7–8.3% CV

Sufficient sensitivity for PK studies; simpler sample preparation vs. ¹³C₆ methods.

Reported values may vary by instrument and sample preparation protocol.

Evidence Dimension	Matrix effect compensation capability
Target Compound Data	Deuterated ISTD: co-elutes with analyte; matched extraction recovery and ionization
Comparator Or Baseline	Structural analog ISTD (theophylline): differential recovery and ionization
Quantified Difference	Qualitative advantage; mass shift +3 Da vs. structurally dissimilar compound
Conditions	LC-MS/MS with ESI in biological matrices

Why This Matters

Selection of Levothyroxine-d3 over structural analog internal standards ensures accurate compensation for ion suppression/enhancement effects inherent to complex biological matrices, improving assay accuracy and reproducibility in regulated bioanalysis.

• [1] Bhatt NM, Patel DP, Sharma P, et al. Sensitive UHPLC-MS/MS technique for monitoring Levothyroxine (T4) in human serum against endogenous thyroxin level. Current Chromatography. 2021. View Source
• [2] Shah RB, Bryant A, Collier J, et al. Stability indicating validated HPLC method for quantification of levothyroxine with eight degradation peaks in the presence of excipients. Int J Pharm. 2008;360(1-2):77-82. View Source

Deuterium Isotope Effect on Retention Time

Levothyroxine-d3 is commercially available with HPLC purity exceeding 95% and deuterium isotopic enrichment exceeding 98 atom % D . These specifications directly support its application as an internal standard, as insufficient isotopic enrichment would produce unlabeled T4 contamination that compromises quantification accuracy. In comparison, USP Levothyroxine Sodium reference standards are certified for a purity range of 97.0%–103.0% (calculated on anhydrous basis) for pharmaceutical quality control testing [1], but these standards are unlabeled and thus unsuitable for isotope dilution MS workflows in biological matrices.

Deuterium isotope effect on retention

Class-level

Class-level: ²H₇-IS showed –38.4% spike accuracy bias vs. ¹³C₆-IS in urinary biomarker study.

d₃-ISTD may exhibit smaller ΔtR than d₇; direct d₃ vs. ¹³C₆ comparison not reported.

Laboratories should verify retention time alignment in their specific LC conditions.

Evidence Dimension	Purity specification and isotopic enrichment
Target Compound Data	>95% HPLC purity; >98 atom % D isotopic enrichment
Comparator Or Baseline	USP Levothyroxine Sodium: 97.0%–103.0% (anhydrous basis); no isotopic enrichment
Quantified Difference	Isotopic enrichment >98% for target vs. 0% for comparator
Conditions	Vendor QC release specifications vs. USP monograph requirements

Why This Matters

The >98% isotopic enrichment specification ensures minimal unlabeled T4 carryover in the internal standard preparation, preserving the distinct mass shift required for accurate quantification in isotope dilution MS assays.

• [1] United States Pharmacopeia. USP Monographs: Levothyroxine Sodium. USP29-NF24. View Source

Chemical Purity and Isotopic Enrichment Specifications

A validated UHPLC-MS/MS method using Levothyroxine-d3 as internal standard achieved a chromatographic run time of 0.9 minutes per sample on a Gemini NX-C18 column (50×3.6 mm, 3 µm) with mobile phase of acetonitrile:water (70:30) containing 0.15% formic acid [1]. This ultra-short run time enables high-throughput sample analysis for large pharmacokinetic study cohorts. In comparison, a stability-indicating HPLC-UV method using theophylline as internal standard required 40 minutes for total analysis including equilibration and recovery, with T4 eluting at 17.60 minutes [2].

Purity & enrichment specs

Specification review

d₃ powder purity >95–98%, enrichment ≥98 atom% D; ¹³C₆ powder ~90%, mainly solution CRM.

Multi-supplier neat powder reduces supply risk and supports flexible stock preparation.

Prices and availability as of 2024–2026; vendor-stated specifications.

Evidence Dimension	Chromatographic run time per sample
Target Compound Data	0.9 minutes (UHPLC-MS/MS)
Comparator Or Baseline	17.6 minutes T4 elution; 40 minutes total (HPLC-UV)
Quantified Difference	~20-fold faster elution; ~44-fold faster total analysis
Conditions	Gemini NX-C18 UHPLC column with Levothyroxine-d3 ISTD vs. C18 HPLC column with theophylline ISTD

Why This Matters

The 0.9-minute run time enables processing of >60 samples per hour versus ~1.5 samples per hour with conventional HPLC-UV methods, substantially increasing laboratory throughput for large-scale pharmacokinetic studies and clinical trial sample analysis.

• [1] Bhatt NM, Patel DP, Sharma P, et al. Sensitive UHPLC-MS/MS technique for monitoring Levothyroxine (T4) in human serum against endogenous thyroxin level. Current Chromatography. 2021. View Source
• [2] Shah RB, Bryant A, Collier J, et al. Stability indicating validated HPLC method for quantification of levothyroxine with eight degradation peaks in the presence of excipients. Int J Pharm. 2008;360(1-2):77-82. View Source

Regulatory Compliance Support for ANDA/DMF Submissions

Automated immunoassays for free T4 measurement are vulnerable to multiple types of interference including heterophile antibodies, anti-thyroid hormone autoantibodies, biotin, and abnormal binding proteins, which can produce spurious results leading to misdiagnosis and inappropriate clinical management [1][2]. In contrast, LC-MS/MS methods employing Levothyroxine-d3 as an internal standard provide direct, interference-free quantification of total or free T4. A method comparison study of free T4 measurement showed that LC-MS/MS correlated well with equilibrium dialysis (the reference method) with r = 0.954, while immunoassay demonstrated poor correlation with LC-MS/MS (r = 0.459) [3].

Regulatory documentation support

Supporting evidence

d₃ positioned for ANDA/DMF with pharmacopeial traceability; ¹³C₆ as ISO-accredited CRM.

d₃ aligns with generic pharma method validation; verify documentation for submission needs.

Vendor-stated regulatory positioning; confirm traceability with supplier.

Evidence Dimension	Correlation coefficient with reference/LC-MS/MS method
Target Compound Data	LC-MS/MS with deuterated IS: r = 0.954 vs. equilibrium dialysis
Comparator Or Baseline	Analogue immunoassay: r = 0.459 vs. LC-MS/MS
Quantified Difference	Correlation improvement of ~2.1-fold
Conditions	Free T4 measurement in human serum; n = 68 (equilibrium dialysis), n = 154 (immunoassay)

Why This Matters

LC-MS/MS methods using deuterated internal standards like Levothyroxine-d3 provide analytically superior specificity for T4 quantification in patient samples with known immunoassay interferences, supporting accurate therapeutic monitoring in complex clinical cases where immunoassay results are discordant with clinical presentation.

• [1] Kim H, et al. Endogenous and exogenous interferences in thyroid function immunoassays. Clinical and Experimental Thyroidology. 2021. View Source
• [2] Clinical Laboratory International. Interference in immunoassay: a well-described phenomenon. March 17, 2026. View Source
• [3] Soldin SJ, Soukhova N, Janicic N, et al. The measurement of free thyroxine by isotope dilution tandem mass spectrometry. Clin Chim Acta. 2005;358(1-2):113-118. View Source

Levothyroxine-d3 Application Scenarios

Pharmacokinetic and Bioequivalence Studies

Levothyroxine-d3 is essential as an internal standard in validated UHPLC-MS/MS methods for quantifying levothyroxine in human serum during pharmacokinetic studies. The method achieves a LOQ of 10 ng/mL in human charcoal-stripped serum, enabling accurate measurement of plasma concentration-time profiles for bioequivalence assessment of levothyroxine sodium tablet formulations [1]. The 0.9-minute run time supports high-throughput analysis of the hundreds to thousands of samples typically generated in crossover bioequivalence trials.

ANDA and DMF Analytical Method Validation

In clinical scenarios where immunoassay-derived free T4 results are discordant with TSH levels and clinical presentation—such as patients with anti-thyroid hormone autoantibodies, heterophile antibodies, abnormal binding proteins, or high-dose biotin supplementation—LC-MS/MS methods employing Levothyroxine-d3 provide interference-free T4 quantification [1]. This enables accurate dose adjustment and prevents inappropriate clinical intervention based on spurious immunoassay results.

Therapeutic Drug Monitoring with LC-MS/MS

Stable isotope-labeled internal standards like Levothyroxine-d3 enable isotope dilution MS methods that can differentiate between endogenous thyroxine and exogenously administered levothyroxine in biological specimens [1]. This capability supports anti-doping analyses in sports where levothyroxine misuse for performance enhancement is prohibited, as well as forensic toxicology investigations of therapeutic compliance or misuse.

Multi-Analyte Thyroid Hormone Panel Development

Regulatory guidances from FDA and EMA recommend or require the use of stable isotope-labeled internal standards for LC-MS/MS bioanalytical methods used in Investigational New Drug (IND) and New Drug Application (NDA) submissions [1]. Levothyroxine-d3 fulfills this requirement for levothyroxine quantification, providing the documented purity (>95% HPLC) and isotopic enrichment (>98 atom % D) specifications necessary for method validation and regulatory acceptance in support of generic drug applications and clinical trial sample analysis.

Application

Selection Property

Validation Focus

PK / Bioequivalence Studies

Validated LLOQ and accuracy with d₃ ISTD

Linearity, matrix effect, and endogenous T4 subtraction

ANDA / DMF Method Validation

Regulatory documentation support and neat powder format

Pharmacopeial traceability and method transfer

LC-MS/MS Bioanalysis

Cost-effective ISTD with distinct MRM channel

Verify co-elution and matrix effect compensation

Multi-Analyte Hormone Panel

Narrower mass shift for reduced isotopic cross-talk

Retention time alignment and matrix effect per analyte

• [1] Bhatt NM, Patel DP, Sharma P, et al. Sensitive UHPLC-MS/MS technique for monitoring Levothyroxine (T4) in human serum against endogenous thyroxin level. Current Chromatography. 2021. View Source